Cas no 2171970-23-1 (methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate)

• Product Name: methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate
• CAS No: 2171970-23-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5937263
• PubChem ID: 165598701
• Update Time: 2025-10-31

methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate
• 2171970-23-1
• EN300-1630370

• Inchi： 1S/C12H21NO3/c1-9-3-5-12(15,6-4-9)11(7-13-8-11)10(14)16-2/h9,13,15H,3-8H2,1-2H3
• InChI Key： DMYOHUIAMIYDMD-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)CC1)C1(C(=O)OC)CNC1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.6Ų

Additional information on methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate

Recent Advances in the Study of Methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate (CAS: 2171970-23-1)

The compound methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate (CAS: 2171970-23-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine carboxylate scaffold and cyclohexyl hydroxyl moiety, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders. Recent studies have focused on elucidating its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for future applications.

A key area of research has been the optimization of synthetic routes for methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate. A 2023 study published in the Journal of Medicinal Chemistry reported an efficient, scalable synthesis method that employs a stereoselective cyclization strategy, achieving a high yield of 85% and excellent enantiomeric purity (>99% ee). This advancement addresses previous challenges in the large-scale production of the compound, paving the way for further preclinical evaluations.

Pharmacological investigations have revealed that methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate exhibits potent activity as a modulator of the NMDA receptor, a critical target in neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro studies demonstrated its ability to selectively bind to the GluN2B subunit, reducing excitotoxicity while preserving physiological NMDA receptor function. These findings, published in Neuropharmacology, suggest its potential as a neuroprotective agent with fewer side effects compared to existing NMDA antagonists.

Additionally, recent preclinical studies have explored the anti-inflammatory properties of this compound. Research conducted at the University of Cambridge highlighted its ability to inhibit the NLRP3 inflammasome pathway, a key driver of chronic inflammation in conditions like rheumatoid arthritis and atherosclerosis. The compound's unique structural features were found to enhance its bioavailability and tissue penetration, as evidenced by pharmacokinetic studies in rodent models.

Despite these promising developments, challenges remain in the clinical translation of methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate. Current research efforts are focused on improving its metabolic stability and reducing potential off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to develop derivative compounds with optimized pharmacological profiles while retaining the core structural advantages of the parent molecule.

In conclusion, methyl 3-(1-hydroxy-4-methylcyclohexyl)azetidine-3-carboxylate represents an exciting frontier in medicinal chemistry, with applications spanning neurology and immunology. The recent advancements in its synthesis and mechanistic understanding provide a solid foundation for future drug development efforts. As research progresses, this compound may offer new therapeutic options for diseases with significant unmet medical needs.